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Compound of Interest

Compound Name: Triamiphos

Cat. No.: B1681371 Get Quote

Introduction

Triamiphos is an organophosphate fungicide and insecticide previously used to control

powdery mildews on apples and ornamental plants.[1] Although its use has been discontinued

in many regions, monitoring for its residue in food and environmental samples remains crucial

for ensuring food safety and assessing environmental contamination.[1] Gas chromatography

coupled with mass spectrometry (GC-MS) is a powerful analytical technique for the

identification and quantification of pesticide residues due to its high sensitivity and selectivity.[2]

This application note details a robust method for the determination of Triamiphos residues in

various matrices using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) sample preparation protocol followed by GC-MS analysis.

Principle

The methodology involves an initial extraction of Triamiphos from the sample matrix using

acetonitrile, followed by a partitioning step using salts to separate the organic layer. A

subsequent dispersive solid-phase extraction (dSPE) cleanup step is employed to remove

interfering matrix components. The final extract is then analyzed by GC-MS. The gas

chromatograph separates Triamiphos from other components in the sample, and the mass

spectrometer provides definitive identification and quantification based on its unique mass

spectrum and fragmentation pattern.
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Experimental Protocols
1. Sample Preparation (QuEChERS Method)

The QuEChERS method is a widely adopted procedure for the extraction of pesticide residues

from food matrices.[3][4]

Homogenization: Homogenize a representative portion of the sample (e.g., fruit, vegetable,

or soil) to a uniform consistency. For samples with low water content, it may be necessary to

add a specific amount of water to facilitate extraction.[3]

Extraction:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[3]

Add 10-15 mL of acetonitrile (with 1% acetic acid, if necessary, for pH-sensitive

pesticides).[3]

Add internal standards if required.

Shake vigorously for 1 minute.[3]

Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).[3]

Shake vigorously for another 1 minute and then centrifuge at ≥3000 rpm for 5 minutes.[3]

Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a dSPE tube containing a mixture of

sorbents (e.g., primary secondary amine (PSA) for removing organic acids and sugars,

C18 for removing non-polar interferences, and graphitized carbon black (GCB) for

removing pigments and sterols).

Vortex for 30 seconds.

Centrifuge at high speed for 2-5 minutes.

The resulting supernatant is ready for GC-MS analysis.
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2. GC-MS Analysis

The following are typical GC-MS parameters for the analysis of organophosphorus pesticides.

Optimization may be required based on the specific instrument and column used.

Parameter Setting

Gas Chromatograph

Column
DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film

thickness (or equivalent)

Inlet Temperature 250 °C

Injection Mode Splitless

Injection Volume 1 µL

Carrier Gas Helium at a constant flow of 1.0-1.5 mL/min

Oven Program

Initial temperature 70°C, hold for 2 min, ramp at

25°C/min to 150°C, then ramp at 10°C/min to

280°C, hold for 5 min.[5][6]

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV[2]

Ion Source Temp. 230 °C

Transfer Line Temp. 280 °C

Acquisition Mode Selected Ion Monitoring (SIM) and/or Full Scan

Mass Range (Full Scan) 50-450 amu[2]

SIM Ions for Triamiphos
m/z 294 (molecular ion), 119, 92, 72 (fragments)

[7]

Data Presentation
The performance of the method should be validated by assessing parameters such as linearity,

limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision
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(repeatability). The following table summarizes typical performance data for organophosphorus

pesticide analysis using GC-MS and QuEChERS.

Parameter Typical Value

Linearity (R²) > 0.99

LOD 0.001 - 0.01 mg/kg

LOQ 0.003 - 0.05 mg/kg[5]

Recovery 75 - 110%[5]

Precision (%RSD) < 15%

Mandatory Visualization

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.atlantis-press.com/article/25851217.pdf
https://www.atlantis-press.com/article/25851217.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

GC-MS Analysis

Sample Homogenization

QuEChERS Extraction
(Acetonitrile + Salts)

10-15g

Centrifugation

dSPE Cleanup

Supernatant

Centrifugation

Final Extract

Supernatant

GC-MS Injection

Chromatographic Separation

Mass Spectrometric Detection

Data Analysis
(Quantification & Identification)

Click to download full resolution via product page

Caption: Experimental workflow for Triamiphos residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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